Cas no 2680823-54-3 (tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate)

• Product Name: tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate
• CAS No: 2680823-54-3
• MF: C₁₃H₁₄BrFN₄O₂
• MW: 357.178265094757
• CID: 5762611
• PubChem ID: 165933039
• Update Time: 2025-06-15

tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate
• 2680823-54-3
• EN300-28299332

• Inchi： 1S/C13H14BrFN4O2/c1-13(2,3)21-12(20)17-11-16-10(18-19-11)8-5-4-7(14)6-9(8)15/h4-6H,1-3H3,(H2,16,17,18,19,20)
• InChI Key： XRGRJQCANUPNJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1=NC(=NN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 356.02842g/mol
• Monoisotopic Mass: 356.02842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate

Professional Introduction to Compound with CAS No. 2680823-54-3 and Product Name: *tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate*

Compound with the CAS number 2680823-54-3 and the product name tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound features a carbamate moiety linked to a tert-butyl group, which is commonly employed in pharmaceuticals to enhance stability and bioavailability. The core of the molecule is a 1H-1,2,4-triazole ring, which is known for its versatility in medicinal chemistry. The triazole ring is substituted at the 5-position with a phenyl group that carries both bromine and fluorine atoms at specific positions. This substitution pattern introduces unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel bioactive compounds.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and infectious diseases. The presence of both bromine and fluorine atoms in the phenyl ring suggests that this compound may exhibit potent interactions with biological targets. These elements are often used in medicinal chemistry to enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in disease pathways. For instance, the triazole ring has been shown to interact with various enzymes by forming hydrogen bonds and other non-covalent interactions. This capability makes it a valuable building block for designing molecules that can interfere with enzymatic processes relevant to human health. The carbamate group, on the other hand, can serve as a pharmacophore that interacts with specific amino acid residues in target proteins.

Recent studies have demonstrated the importance of fluorinated aromatic compounds in drug development. The fluorine atom at the 2-position of the phenyl ring can influence metabolic stability and binding affinity. Similarly, the bromine atom at the 4-position can enhance lipophilicity, which is often crucial for crossing biological membranes. The combination of these two halogens provides a balanced profile that could make this compound highly effective in vivo.

The tert-butyl group attached to the carbamate moiety not only enhances the compound's solubility but also protects it from rapid hydrolysis. This feature is particularly important for drug candidates that need to maintain their integrity during storage and administration. Additionally, the tert-butyl group can influence the conformational flexibility of the molecule, which may be critical for achieving optimal binding to biological targets.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of a brominated aromatic precursor followed by triazole ring formation. Subsequent steps include carbamate introduction and protection-deprotection strategies to achieve the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct key structural motifs efficiently.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro studies have shown that it can inhibit certain enzymes associated with inflammatory responses, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that it may exhibit anti-cancer activity by interfering with signaling pathways involved in cell proliferation and survival.

The potential applications of this compound extend beyond inflammation and cancer treatment. Its unique structural features make it a versatile scaffold for designing molecules targeting other diseases as well. For example, modifications to the phenyl ring or triazole core could lead to derivatives with activity against infectious agents or neurological disorders. The ability to fine-tune these properties through structural modifications offers exciting opportunities for future drug development.

As research in medicinal chemistry continues to advance, compounds like this one will play an increasingly important role in discovering new treatments for human diseases. The combination of computational modeling, high-throughput screening, and synthetic chemistry enables researchers to rapidly identify promising candidates for further testing. By leveraging these technologies alongside traditional pharmacological assays, scientists can accelerate the development process and bring new therapies to patients more quickly.

In conclusion, compound with CAS number 2680823-54-3 and product name tert-butyl N-[3-(4-bromo-2-fluorophenyl)-1H-1,2,4-triazol-5-yl]carbamate represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further investigation across multiple disease areas including inflammation and cancer treatment.